4-Chloro-6-methoxy-7-(3-(3-pyridyl)propoxy)quinoline

• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 4-chloro-6-methoxy-7-(3-pyridin-3-ylpropoxy)quinoline
• InChI: InChI=1S/C18H17ClN2O2/c1-22-17-10-14-15(19)6-8-21-16(14)11-18(17)23-9-3-5-13-4-2-7-20-12-13/h2,4,6-8,10-12H,3,5,9H2,1H3
• InChI Key: KFSUGFINAGKGBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1OCCCC3=CN=CC=C3)Cl

Description

4-Chloro-6-methoxy-7-(3-(3-pyridyl)propoxy)quinoline is a useful research compound. Its molecular formula is C18H17ClN2O2 and its molecular weight is 328.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl azodicarboxylate (340 mg, 2 mmol) was added dropwise to a solution of triphenylphosphine (520 mg, 2 mmol), 4-chloro-7-hydroxy-6-methoxyquinoline (265 mg, 1.26mmol), (prepared as described for the starting material in Example 3), and 3-(3-pyridyl)-1-propanol (170 mg, 1.24 mmol) in methylene chloride (10 ml). The mixture was stirred for 1 hour at ambient temperature. The volatiles were removed by evaporation and the residue was purified by column chromatography eluting with methylene chloride/acetonitrile/methanol (50/45/5 increasing to 50/40/10). The purified product was triturated with ether, collected by filtration and dried under vacuum to give 4-chloro-6-methoxy-7-(3-(3-pyridyl)propoxy)quinoline (300 mg, 72%).